molecular formula C15H13BrF2 B8552722 3-Bromo-1,1-bis(4-fluorophenyl)propane CAS No. 50775-39-8

3-Bromo-1,1-bis(4-fluorophenyl)propane

Cat. No. B8552722
CAS RN: 50775-39-8
M. Wt: 311.16 g/mol
InChI Key: LCQIFZPMPDIINZ-UHFFFAOYSA-N
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Description

3-Bromo-1,1-bis(4-fluorophenyl)propane is a useful research compound. Its molecular formula is C15H13BrF2 and its molecular weight is 311.16 g/mol. The purity is usually 95%.
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properties

CAS RN

50775-39-8

Product Name

3-Bromo-1,1-bis(4-fluorophenyl)propane

Molecular Formula

C15H13BrF2

Molecular Weight

311.16 g/mol

IUPAC Name

1-[3-bromo-1-(4-fluorophenyl)propyl]-4-fluorobenzene

InChI

InChI=1S/C15H13BrF2/c16-10-9-15(11-1-5-13(17)6-2-11)12-3-7-14(18)8-4-12/h1-8,15H,9-10H2

InChI Key

LCQIFZPMPDIINZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(CCBr)C2=CC=C(C=C2)F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

50.1 g (0.202 mol) of 3,3-bis(4-fluorophenyl)propanol were dissolved in 150 ml of toluene, and a solution of 21.8 g (0.081 mol) of PBr3 in 50 ml of toluene was added dropwise. The mixture was stirred at room temperature for 30 minutes and at 60° C. for 90 minutes and, for hydrolysis, was poured onto 400 ml of ice, 200 ml of ether were added, the organic phase was separated off, washed with NaHCO3 solution and NaCl solution, dried and concentrated and the residue was distilled in vacuo for purification.
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Synthesis routes and methods II

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To a solution of 3,3-bis(4-fluorophenyl)propyl 4-methylbenzenesulfonate, prepared in the previous step, in acetone (100 mL) was added lithium bromide (17.83 g, 205 mmol). The reaction mixture was stirred at room temperature for 17 h, and concentrated. The crude reaction mixture was diluted with Et2O, washed with water (2×), brine (1×), dried over MgSO4, filtered, and concentrated. Purification by flash column chromatography on silica gel (eluted with 0% to 20% EtOAc in hexanes) gave 3-bromo-1,1-bis(4-fluorophenyl)propane.
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